Cas no 2227692-41-1 (rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol
• CAS No: 2227692-41-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5771031
• PubChem ID: 165599411
• Update Time: 2025-10-23

rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol
• EN300-1634795
• 2227692-41-1

• Inchi： 1S/C8H13N3O2/c1-5-9-8(10-11(5)2)6-3-13-4-7(6)12/h6-7,12H,3-4H2,1-2H3/t6-,7-/m1/s1
• InChI Key： RJBVHHFQLJZOOH-RNFRBKRXSA-N
• SMILES： O1C[C@H]([C@H](C2N=C(C)N(C)N=2)C1)O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol

Rac-(3R,4S)-4-(Dimethyl-1H-1,2,4-Triazol-3-Yl)Oxolan-3-Ol: A Comprehensive Overview

Rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol is a compound with the CAS number 2227692-41-1, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, making it a valuable molecule for research and potential applications in drug development. The racemic mixture designation highlights its equal composition of enantiomers, while the oxolan ring structure underscores its cyclic ether component.

The molecular structure of rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol is characterized by a triazole ring, which is a heterocyclic aromatic compound. The presence of this triazole group is significant because it is known for its stability and ability to form hydrogen bonds, properties that are highly desirable in medicinal chemistry. The dimethyl substitution on the triazole further enhances its chemical versatility and potential bioavailability.

Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its molecular geometry and electronic properties. For instance, researchers have reported that the oxolan ring adopts a chair-like conformation due to steric interactions between the substituents on the triazole and hydroxyl groups.

In terms of applications, rac-(3R,4S)-4-(dimethyl-1H-1,2,4-triazol-3-Yl)oxolan-Ol has shown promise in various fields. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and antiviral agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a compelling candidate for drug development.

Moreover, the compound's stereochemistry plays a crucial role in its biological activity. The racemic mixture ensures that both enantiomers are present in equal proportions, which can influence pharmacokinetics and pharmacodynamics. Researchers have employed chiral chromatography to separate the enantiomers and study their individual effects on cellular systems.

Another area of interest is the compound's role in catalysis. The triazole group has been found to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This property opens up new avenues for asymmetric synthesis and green chemistry.

From an environmental standpoint, studies have assessed the biodegradability and ecotoxicity of rac-(3R,S)-Oxolan-Ol, ensuring that its use does not pose significant risks to ecosystems. These findings are particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, rac-(3R,S)-Oxolan-Ol (CAS No 227690000) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and properties make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and catalysis.